Cas no 2524-52-9 (Ethyl picolinate)
Ethyl picolinate (C8H9NO2) is an ester derivative of picolinic acid, characterized by its clear to pale yellow liquid form and mild aromatic odor. It is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits good solubility in organic solvents, facilitating its use in various reaction conditions. Its ester functionality enhances reactivity in nucleophilic substitution and condensation reactions, making it valuable for constructing heterocyclic frameworks. Ethyl picolinate is also noted for its stability under standard storage conditions, ensuring consistent performance in industrial applications. Proper handling requires standard laboratory precautions due to its potential irritant properties.
Ethyl picolinate structure
Product Name:Ethyl picolinate
CAS No:2524-52-9
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD00006292
CID:43113
PubChem ID:87575138
Update Time:2025-05-27
Ethyl picolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-picolinate
- Ethyl picolinate,Ethyl pyridine-2-carboxylate
- Ethyl pyridine-2-carboxylate~Picolinic acid ethyl ester
- alpha-Picolinic acid ethyl ester
- 2-(Ethoxycarbonyl)pyridine
- ETHYL PYRIDINE-2-CARBOXYLATE
- ETHYL 2-PYRIDINECARBOXYLATE
- 2-PYRIDINECARBOXYLIC ACID ETHYL ESTER
- 2-PICOLINIC ACID, ETHYL ESTER
- RARECHEM AL BI 0182
- Ethyl picolinate
- Picolinic Acid Ethyl
- Picolinic Acid Ethyl Ester
- 2-ethyl picolinate
- ethoxycarbonylpyridine
- pyridine-2-carboxylic acid ethyl ester
- 2-Picolinic acid ethyl ester
- 2-Pyridinecarboxylic acid, ethyl ester
- Picolinic acid, ethyl ester
- FQYYIPZPELSLDK-UHFFFAOYSA-N
- Pyridinecarboxylic acid, ethyl ester
- Ethyl picolinate, 99%
- PubChem11659
-
- MDL： MFCD00006292
- Inchi： 1S/C8H9NO2/c1-2-11-8(10)7-5-3-4-6-9-7/h3-6H,2H2,1H3
- InChI Key： FQYYIPZPELSLDK-UHFFFAOYSA-N
- SMILES： CCOC(C1N=CC=CC=1)=O
- BRN： 122485
Computed Properties
- Exact Mass: 151.06300
- Monoisotopic Mass: 151.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 39.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.119 g/mL at 25 °C(lit.)
- Melting Point: 2 °C (lit.)
- Boiling Point: 240°C(lit.)
- Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c - Refractive Index: n20/D 1.511(lit.)
- Water Partition Coefficient: miscible
- PSA: 39.19000
- LogP: 1.25830
- Solubility: Fully mixable
Ethyl picolinate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Store at room temperature
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
Ethyl picolinate Customs Data
- HS CODE：29333999
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl picolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029207715-500g |
Ethyl 2-picolinate |
2524-52-9 | 98% | 500g |
$228.26 | 2023-09-02 | |
| Fluorochem | 079053-5g |
Ethyl 2-picolinate |
2524-52-9 | 95% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 079053-50g |
Ethyl 2-picolinate |
2524-52-9 | 95% | 50g |
￡32.00 | 2022-03-01 | |
| Fluorochem | 079053-250g |
Ethyl 2-picolinate |
2524-52-9 | 95% | 250g |
￡145.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E133202-25g |
Ethyl picolinate |
2524-52-9 | ≥98.0%(GC) | 25g |
¥75.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E133202-500g |
Ethyl picolinate |
2524-52-9 | ≥98.0%(GC) | 500g |
¥1099.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E133202-5g |
Ethyl picolinate |
2524-52-9 | ≥98.0%(GC) | 5g |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E133202-100g |
Ethyl picolinate |
2524-52-9 | ≥98.0%(GC) | 100g |
¥240.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E133202-250g |
Ethyl picolinate |
2524-52-9 | ≥98.0%(GC) | 250g |
¥508.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016962-25g |
Ethyl picolinate |
2524-52-9 | 99% | 25g |
￥73 | 2024-05-24 |
Ethyl picolinate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2524-52-9)Ethyl picolinate
Order Number:A817732
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):154.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2524-52-9)乙基吡啶甲酯
Order Number:LE25490434
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com
YAN TAI LANG YU XIN CAI LIAO Technology Co., Ltd.
Gold Member
Audited Supplier
(CAS:2524-52-9)2-Picolinic acid ethyl ester
Order Number:LE074
Stock Status:inquiry
Quantity:1KG
Purity:99%
Pricing Information Last Updated:Tuesday, 16 September 2025 16:15
Price ($):inquiry
Email:jfjuan123@163.com
Ethyl picolinate Related Literature
-
Koki Suzuki,Hiroaki Tsuji,Motoi Kawatsura Chem. Commun. 2020 56 3273
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2. Reductive alkylation of pyridinium salts. Part 1. Synthesis of di-, tetra- and hexa-hydropyridine estersJohn MacTavish,George R. Proctor,James Redpath J. Chem. Soc. Perkin Trans. 1 1996 2545
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3. Influence of intramolecular hydrogen bonds on the acid hydrolysis of di(ethoxycarbonyl)pyridine N-oxidesBogumi? Brycki,Bogumi? Brzezinski,Jerzy Olejnik J. Chem. Soc. Perkin Trans. 2 1989 2109
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4. Addition reactions of heterocyclic compounds. Part LX. Reactions of 2-substituted pyridines with acetylenic esters leading to quinolizines and pyrrolo[2,1,5-cd]indolizinesR. Morrin Acheson,John Woollard J. Chem. Soc. Perkin Trans. 1 1975 740
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5. Hydrolysis of α-amino-acid esters in mixed-ligand complexes with 2,2′-bipyridylpalladium(II)Robert W. Hay,Arup K. Basak J. Chem. Soc. Dalton Trans. 1982 1819
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